Cas no 82840-40-2 (3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one)

• Product Name: 3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one
• CAS No: 82840-40-2
• MF: C₁₄H₅Br₂NO₂
• MW: 379.003001928329
• MDL: MFCD00980246
• CID: 3030329
• PubChem ID: 1115345
• Update Time: 2025-09-26

3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one Chemical and Physical Properties

Names and Identifiers

• E79494
• SY278948
• SCHEMBL12498574
• isoxazole'>3,5 - dibroMo - 6 - oxo - 6H - anthraisoxazole
• 3,5-dibromo-6H-anthra[1,9-cd][1,2]oxazol-6-one
• 82840-40-2
• 3,5-Dibromo-anthra[1,9-cd]isoxazol-6-one
• QBUSQHSUWRIYDP-UHFFFAOYSA-N
• 3,5-dibromo-6H-anthra[1,9-cd]isoxazol-6-one
• Oprea1_364917
• MFCD00980246
• Oprea1_874429
• AKOS000603685
• STK835544
• CS-0455936
• 3,5-dibromo-6H-anthra[1.9-cd]isoxazol-6-one
• 10,12-dibromo-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one

• MDL： MFCD00980246
• Inchi： 1S/C14H5Br2NO2/c15-8-5-9(16)12-11-10(8)13(18)6-3-1-2-4-7(6)14(11)19-17-12/h1-5H
• InChI Key： QBUSQHSUWRIYDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C3=C(C4C=CC=CC=4C(C3=1)=O)ON=2)Br

Computed Properties

• Exact Mass: 378.86665g/mol
• Monoisotopic Mass: 376.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes